Cas no 2171249-79-7 (2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid)

• Product Name: 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• CAS No: 2171249-79-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6378571
• PubChem ID: 165581915
• Update Time: 2025-09-28

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• EN300-1575574
• 2171249-79-7
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethoxy}acetic acid

• Inchi： 1S/C23H26N2O6/c1-15(12-21(26)24-10-11-30-14-22(27)28)25-23(29)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t15-/m0/s1
• InChI Key： QLXDLIHIFYFSGS-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](C)CC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic Acid: A Comprehensive Overview

The compound 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid, with the CAS number 2171249-79-7, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an ethoxyacetic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. Its unique structure allows for precise control over the release of bioactive molecules, making it a promising candidate for targeted therapies. Researchers have also explored its application in the synthesis of bioconjugates, where its ability to form stable amide bonds with other biomolecules has proven invaluable.

The synthesis of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the selective protection of amino groups using the Fmoc reagent, followed by controlled deprotection under mild acidic conditions. These steps ensure the integrity of the molecule while enabling further functionalization for specific applications.

In terms of biological activity, this compound has shown remarkable stability in physiological conditions, which is essential for its use in biomedical applications. Studies have demonstrated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property has led to its investigation as a potential vehicle for delivering anticancer agents directly to tumor sites.

Moreover, the chiral center at position 3S of the butanamide moiety imparts stereochemical specificity to the molecule, which is critical for its interaction with biological targets. This stereochemistry has been exploited in enantioselective synthesis strategies, further underscoring its versatility in chemical research.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed its potential to bind to various protein targets with high affinity, suggesting its role in rational drug design.

In conclusion, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid stands as a testament to the ingenuity of modern chemical synthesis and its application in advancing biomedical sciences. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of next-generation therapeutic agents.